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Compound of Interest

Compound Name: 5-Hydroxy Omeprazole-D3

Cat. No.: B12410990 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides comprehensive, step-

by-step guidance for the personal protective equipment (PPE), operational plans, and disposal

procedures for 5-Hydroxy Omeprazole-D3. Adherence to these protocols is critical for

personnel safety and maintaining the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 5-Hydroxy Omeprazole-D3 is not readily

available, the SDS for the non-deuterated parent compound, 5-Hydroxy Omeprazole, indicates

that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation[1][2].

Deuterated compounds are generally considered to have similar toxicological profiles to their

non-deuterated counterparts[3]. Therefore, precautions should be taken accordingly. As an

active pharmaceutical ingredient (API), it is crucial to minimize exposure[4][5][6].

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Purpose

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher) or a

powered air-purifying respirator

(PAPR) for tasks with a higher

risk of aerosolization.

To prevent inhalation of the

powdered compound, which

may cause respiratory

irritation[1][2].

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn in addition to goggles

when there is a splash hazard.

To protect eyes from contact

with the compound, which can

cause serious eye irritation[1]

[2].

Skin and Body Protection

A lab coat or a disposable

coverall (e.g., Tyvek®) to

prevent skin contact.[5]

To shield the skin from

irritation[1][2]. For highly

sensitive production areas,

coveralls tested for low linting

are recommended[6][7].

Hand Protection

Chemically resistant gloves

(e.g., nitrile, latex, or

neoprene)[8]. Double-gloving

is recommended when

handling the neat compound.

To prevent direct skin contact

and absorption.

Operational and Handling Plan
Due to the hygroscopic nature of many deuterated compounds and their sensitivity to light and

temperature, specific handling procedures are necessary to maintain both chemical and

isotopic integrity[9].

Step-by-Step Handling Protocol

Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store the compound in a tightly sealed container, in a cool, dry, and dark place.

Recommended storage is often at -20°C or -86°C under an inert atmosphere[10][11].

To prevent isotopic dilution from atmospheric moisture, store in a desiccator or under an

inert gas like argon or nitrogen[9][12].

Preparation for Use:

Before opening, allow the container to equilibrate to room temperature in a desiccator to

prevent condensation.

All handling of the solid compound should be performed in a certified chemical fume hood,

a glove box, or another suitable containment enclosure.

Weighing and Aliquoting:

Use a dedicated, clean weighing vessel and utensils.

Handle the solid with care to avoid generating dust.

Close the primary container tightly immediately after removing the desired amount.

Dissolution:

Add the solvent to the weighed compound slowly to avoid splashing.

If using deuterated solvents for analysis, handle them under an inert atmosphere to

prevent moisture absorption[12].

Use in Experiments:

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

When transferring solutions, use appropriate volumetric glassware and techniques to

minimize spills and aerosol generation.

Disposal Plan
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Dispose of 5-Hydroxy Omeprazole-D3 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste Segregation and Disposal

Waste Type Disposal Procedure

Unused Solid Compound

Dispose of as hazardous chemical waste. Do

not dispose of down the drain or in the regular

trash.

Contaminated Labware (e.g., pipette tips, vials)
Collect in a designated, labeled hazardous

waste container.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Place in a sealed bag and dispose of as

hazardous waste.

Solutions of 5-Hydroxy Omeprazole-D3

Collect in a labeled, sealed, and chemically

compatible hazardous waste container. The

container should specify the solvent and the

solute.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages and safety precautions for handling 5-Hydroxy
Omeprazole-D3.
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Safe Handling Workflow for 5-Hydroxy Omeprazole-D3
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Caption: A flowchart outlining the safe handling and disposal of 5-Hydroxy Omeprazole-D3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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